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Compound of Interest

Compound Name: 2-Mercaptobenzoxazole

Cat. No.: B147216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and
synthesis of 2-Mercaptobenzoxazole (MBO), a heterocyclic compound with significant
applications in medicinal chemistry and materials science. This document details its chemical
and physical properties, outlines prominent synthetic routes with comparative data, and
provides detailed experimental protocols.

Molecular Structure of 2-Mercaptobenzoxazole

2-Mercaptobenzoxazole, with the CAS Number 2382-96-9, is an aromatic bicyclic compound
featuring a benzene ring fused to an oxazole ring.[1][2][3][4] The structure is characterized by a
thiol (-SH) group attached to the carbon atom at the 2-position of the benzoxazole core.[1][3]
This molecule exists in a tautomeric equilibrium with its thione form, 2(3H)-Benzoxazolethione.

[1](21(3]

The key physicochemical properties of 2-Mercaptobenzoxazole are summarized in the table

below.
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Property

Value

Molecular Formula

C7HsNOS[L][2][3][4][5]

Molecular Weight 151.19 g/mol [1][3][4][5]

IUPAC Name 3H-1,3-benzoxazole-2-thione[3]

Synonyms 2-Benzoxazolethiol, 2.(3H)-Benzoxazolethione,
Benzo[d]oxazole-2-thiol[1][2][3][4]

Melting Point 192-195 °CJ[2]

Boiling Point 247.3°C at 760 mmHg|[2]

Density 1.41 g/lcm3[2]

Appearance Tan or white to almost white powder/crystal[3]

Solubility Slightly soluble in water[2]

Synthesis of 2-Mercaptobenzoxazole

The synthesis of 2-Mercaptobenzoxazole has been described since 1876.[5][6] The most

common and historically significant methods are based on the reaction of o-aminophenol with a

carbon disulfide source.[5][6][7][8][9] Modern variations offer alternative reagents and reaction

conditions to improve yield, safety, and scalability.

The following table summarizes key synthetic approaches to 2-Mercaptobenzoxazole.
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Method

Reagents

Solvent

Temperatur
e

Time

Yield

Method 1

2-
Aminophenol,
Carbon
Disulfide,
Potassium

Hydroxide

95% Ethanol

Reflux

3-4 hours

Not specified

Method 2

2-
Aminophenol,
Tetramethylth
iuram
Disulfide
(TMTD),
K2COs

DMF

120 °C

~12 hours

80%[5]

Method 3

2-
Aminophenol,
Alkali Metal
Alkylxanthate
s

Not specified

Not specified

Not specified

Not specified

Method 4

2-
Aminophenol
(or its metal
salt), Alkali
Trithiocarbon

ate

Aqueous

Solution

20-150 °C

Not specified

Not specified

Experimental Protocols
Method 1: Synthesis from 2-Aminophenol and Carbon

Disulfide

This protocol describes a classical and widely used method for the preparation of 2-

Mercaptobenzoxazole.[7]
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Reagents:

2-Aminophenol (10.91 g)

Carbon Disulfide (6.19 ml)

Potassium Hydroxide (5.65 g)

95% Ethanol (100 ml)

Water (15 ml)

Activated Charcoal

5% Glacial Acetic Acid

Procedure:

Combine 10.91 g of 2-aminophenol, 6.19 ml of carbon disulfide, 5.65 g of potassium
hydroxide, and 15 ml of water in a 250 ml round-bottom flask.[7]

Add 100 ml of 95% ethanol to the mixture and reflux for 3 to 4 hours.[7]

After the initial reflux, cautiously add a small amount of activated charcoal to the mixture and
continue to reflux for an additional 10 minutes.[7]

Filter the hot reaction mixture.

Heat the filtrate to 70-80°C and add 100 ml of warm water, followed by the addition of 5%
glacial acetic acid while agitating rapidly.[7]

The product will precipitate as crystals. To encourage further crystallization, refrigerate the
mixture for 3 hours.[7]

Filter the crystalline product, dry it, and recrystallize from ethanol to obtain pure 2-
Mercaptobenzoxazole.[7]
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Method 2: Synthesis using Tetramethylthiuram Disulfide
(TMTD)

This method provides an alternative route using TMTD as the sulfur source, which can be
advantageous in certain laboratory settings.[5][10]

Reagents:

2-Aminophenol (1.0 mmol)

e Potassium Carbonate (K2CO3) (3.0 mmol)

o Tetramethylthiuram Disulfide (TMTD) (0.6 mmol)
¢ N,N-Dimethylformamide (DMF) (3 ml)

o Saturated Ammonium Chloride (NH4Cl) solution
o Ethyl Acetate

e Anhydrous Sodium Sulfate (Na2SOa)

Procedure:

In a dried tube equipped with a magnetic stirring bar, dissolve 1.0 mmol of 2-Aminophenol
and 3.0 mmol of K2COs in 3 ml of DMF.[5]

e Stir the mixture for 5 minutes at room temperature.[5]
e Add 0.6 mmol of TMTD to the reaction mixture.[5]

» Heat the mixture to 120 °C and monitor the reaction progress using Thin Layer
Chromatography (TLC) until the starting material is consumed (approximately 12 hours).[5]

e Cool the reaction mixture to room temperature.

¢ Quench the reaction by adding a saturated NH4Cl solution.[5]
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» Extract the product with ethyl acetate.
» Dry the organic layer over anhydrous Na:SOa and evaporate the solvent under vacuum.[5]

» Purify the resulting residue by flash column chromatography to afford the desired 2-
Mercaptobenzoxazole product.[5]

Synthesis Pathway Visualization

The following diagram illustrates the fundamental reaction pathway for the synthesis of 2-
Mercaptobenzoxazole from 2-aminophenol and carbon disulfide.

Reactants

Potassium Hydroxide (KOH)
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2-Mercaptobenzoxazole Synthesis of 2-Mercaptobenzoxazole from 2-Aminophenol.
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Caption: Synthesis of 2-Mercaptobenzoxazole from 2-Aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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